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Strategic Reagent Profile: 2-Chloro-N-methoxy-
N-methylpropanamide
Optimizing -Chloro Ketone Synthesis via Weinreb

Amides

Executive Summary & Chemical Identity

2-chloro-N-methoxy-N-methylpropanamide (CAS: 952579-60-1) is a specialized Weinreb
amide derivative used primarily as a scaffold for synthesizing

-chloro ketones—critical intermediates in the manufacturing of thiazole, imidazole, and furan-
based pharmacophores.[1][2][3]

Unlike standard acylating agents (acid chlorides or esters), this reagent allows for the
chemoselective mono-addition of organometallic nucleophiles, preventing the formation of
tertiary alcohol byproducts.
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Property Specification

IUPAC Name 2-chloro-N-methoxy-N-methylpropanamide
Formula

Molecular Weight 151.59 g/mol

Physical State Colorless to pale yellow oil (typically)

Soluble in DCM, THF, EtOAc; sparingly soluble

Solubility ) )
in water

Controlled synthesis of
Key Function
-chloro ethyl ketones

Elemental Analysis & Quality Benchmarking

For high-precision synthesis (e.g., GMP intermediates), Elemental Analysis (CHN/CI) is the
primary validation tool to ensure reagent stoichiometry. Deviations in these values often
indicate specific degradation pathways (hydrolysis) or solvent entrapment that can sabotage
downstream Grignard reactions.

Theoretical vs. Acceptance Specifications

The following table outlines the strict elemental composition required for high-purity
applications (>98%).
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Element

Theoretical Mass %

Typical Acceptance
Range (+/- 0.4%)

Diagnostic
Interpretation of
Deviation

Carbon (C)

39.62%

39.22% — 40.02%

High: Residual
organic solvent
(DCM/THF). Low:
Inorganic salt
contamination (if
prepared via

Schotten-Baumann).

Hydrogen (H)

6.65%

6.25% — 7.05%

High: Moisture

(Hygroscopic nature).

Nitrogen (N)

9.24%

8.84% — 9.64%

Low: Hydrolysis to 2-
chloropropanoic acid
(loss of amine

moiety).

Chlorine (ClI)

23.41%

23.00% — 23.80%

Low: Hydrolysis or

dechlorination.

Expert Insight: A common quality failure in this reagent is a low Nitrogen/high Chlorine ratio.

This suggests partial hydrolysis where the volatile N,O-dimethylhydroxylamine has evaporated,

leaving behind 2-chloropropanoic acid or its chloride salt. This impurity will quench

organometallic reagents immediately.

Comparative Performance Guide

Why choose 2-chloro-N-methoxy-N-methylpropanamide over alternative synthetic routes?
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Scenario: Synthesis of

Selectivity o
Reagent . . Critical
Methodology (Mono vs. Di- Yield
System o Drawback
addition)
Requires
. CMMP + _
Weinreb Route _ _ preparation of
Grignard (R- High (>95:5) 85-95% ] )
(Recommended) Weinreb amide
MgX)
step.
2- iy
. . Over-addition:
Acid Chloride Chloropropanoy!l ) )
] Low (Mixture) 30-50% Forms tertiary
Route chloride + R- )
alcohols rapidly.
MgX
Regio-
scrambling:
: Chlorination can
Direct Propiophenone + _
Hal i Variable 60-75% occur on the
alogenation
g INCS aromatic ring or
wrong alkyl
position.
Harsh
Hydrolysis: Imine
o intermediate
Nitrile Route Chloropropanenit  Moderate 50-70% requires acidic
tile + R-MgX workup that may

racemize the

-chloro center.

Mechanism of Action (The "Weinreb Stability")

The superiority of CMMP lies in the formation of a stable 5-membered chelated intermediate
upon nucleophilic attack. This intermediate resists collapse until acidic quench, effectively
"protecting” the ketone from a second nucleophilic attack.
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Figure 1: The chelation mechanism prevents over-addition, ensuring high fidelity synthesis of
ketones.

Validated Experimental Protocols
A. Synthesis of 2-chloro-N-methoxy-N-methylpropanamide

For in-house preparation to ensure fresh reagent.

Reagents:

2-Chloropropanoyl chloride (1.0 equiv)

N,O-Dimethylhydroxylamine HCI (1.1 equiv)

Potassium Carbonate (

) (2.5 equiv)

Solvent: DCM/Water (1:1 biphasic mixture)

Procedure:

o Dissolution: Dissolve N,O-dimethylhydroxylamine HCI in water (

).

o Base Addition: Add
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slowly at

e Acylation: Add 2-chloropropanoy! chloride in DCM dropwise over 30 mins at

» Reaction: Stir vigorously at room temperature for 3 hours.

» Workup: Separate phases. Extract aqueous layer with DCM (

). Wash combined organics with
(to remove unreacted amine) and Brine.
e Drying: Dry over

and concentrate in vacuo.

Validation: Perform EA. Expected C: ~39.6%. If C < 39.0%, check for inorganic salts.

B. Application: Synthesis of 2-Chloro-1-phenylpropan-1-one

Demonstrating the utility of the reagent.

Procedure:

o Setup: Flame-dry a flask under Argon. Dissolve CMMP (1.0 equiv) in anhydrous THF.
e Cooling: Cool to

(or
for very sensitive substrates).

o Addition: Add Phenylmagnesium Bromide (1.2 equiv) dropwise.

o Note: No exotherm should be observed after the initial addition due to stable chelate
formation.
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e Quench: Pour reaction mixture into cold

. Stir for 15 mins to hydrolyze the N-methoxy-N-methyl group.

« |solation: Extract with EtOAc. Purify via silica gel chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-methoxy-n-methylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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